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Compound of Interest

Compound Name: Cynatratoside D

Cat. No.: B15593230

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cynatratoside D is a C21 steroidal glycoside isolated from the roots of Cynanchum atratum
Bunge (Asclepiadaceae), a plant used in traditional Chinese medicine. As a member of the
cynatratoside family of compounds, it shares a common aglycone with other cynatratosides but
differs in its sugar moiety. This technical guide provides a comprehensive overview of the
known physical and chemical properties of Cynatratoside D, alongside a summary of the
biological activities and experimental methodologies associated with its broader chemical class.

Physicochemical Properties

The definitive physicochemical properties of Cynatratoside D were characterized following its
isolation and structure elucidation. The data, primarily derived from the foundational work of
Zhang et al. (1985), are summarized below.
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Property Value Reference
Molecular Formula C34H52012 [1]
Molecular Weight 652.77 g/mol [1]
Melting Point 168-171 °C [1]
Optical Rotation [a]D +25.6° (c=0.5, CHCI3) [1]
Appearance Amorphous powder [1]

N Soluble in chloroform and
Solubility thanol [1]
methanol.

Table 1: Physical and Chemical Properties of Cynatratoside D. This table summarizes the key
physicochemical data for Cynatratoside D.

Chemical Structure

The structure of Cynatratoside D was elucidated through extensive spectroscopic analysis,
including infrared (IR) spectroscopy, mass spectrometry (MS), and nuclear magnetic resonance
(NMR) spectroscopy (*H-NMR and 3C-NMR). It is characterized by a C21 steroidal aglycone
linked to a chain of deoxy sugars.

Experimental Protocols
Isolation and Purification of Cynatratoside D

The isolation of Cynatratoside D from the roots of Cynanchum atratum involves a multi-step
process designed to separate it from a complex mixture of other glycosides and plant
metabolites. The general workflow is as follows:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Cynatratoside D:
Physicochemical Properties and Biological Activities]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b15593230#physical-and-chemical-
properties-of-cynatratoside-d]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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